Cas no 1343866-44-3 (2-3-(aminomethyl)-1H-1,2,4-triazol-1-ylacetic acid)

• Product Name: 2-3-(aminomethyl)-1H-1,2,4-triazol-1-ylacetic acid
• CAS No: 1343866-44-3
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 5217676
• PubChem ID: 62951637
• Update Time: 2025-09-20

2-3-(aminomethyl)-1H-1,2,4-triazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-acetic acid, 3-(aminomethyl)-
• 2-(3-(Aminomethyl)-1h-1,2,4-triazol-1-yl)acetic acid
• 2-3-(aminomethyl)-1H-1,2,4-triazol-1-ylacetic acid

• Inchi： 1S/C5H8N4O2/c6-1-4-7-3-9(8-4)2-5(10)11/h3H,1-2,6H2,(H,10,11)
• InChI Key： KPIFENQZPMDLOV-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C=NC(CN)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-3-(aminomethyl)-1H-1,2,4-triazol-1-ylacetic acid

Introduction to 2-3-(aminomethyl)-1H-1,2,4-triazol-1-ylacetic acid (CAS No. 1343866-44-3)

2-3-(aminomethyl)-1H-1,2,4-triazol-1-ylacetic acid, identified by the chemical compound code CAS No. 1343866-44-3, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole class, which is renowned for its broad spectrum of biological activities and utility in medicinal chemistry. The structural framework of this molecule incorporates an aminomethyl side chain and a triazol-1-ylacetic acid moiety, which endows it with unique chemical and pharmacological properties. The presence of these functional groups makes it a valuable intermediate in the synthesis of various pharmacologically active agents.

The aminomethyl group (–CH₂NH₂) is a versatile moiety that can participate in multiple chemical reactions, including nucleophilic substitution, condensation reactions, and coordination chemistry. This feature allows for the facile introduction of additional functional groups or for the attachment to other molecular frameworks, making it a preferred component in drug design and development. On the other hand, the triazol-1-ylacetic acid part of the molecule contributes to its stability and reactivity, enabling it to serve as a scaffold for further derivatization. The combination of these features positions 2-3-(aminomethyl)-1H-1,2,4-triazol-1-ylacetic acid as a promising candidate for use in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of new compounds based on triazole derivatives due to their demonstrated efficacy in various therapeutic areas. The triazol-1-ylacetic acid moiety has been extensively studied for its potential applications in antimicrobial, anti-inflammatory, and anticancer therapies. For instance, triazole-based compounds have shown promising results in inhibiting bacterial enzymes and viral proteases, making them valuable candidates for the treatment of infectious diseases and viral infections. Additionally, the aminomethyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

One of the most compelling aspects of 2-3-(aminomethyl)-1H-1,2,4-triazol-1-ylacetic acid is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel scaffolds that exhibit enhanced biological activity compared to their parent compounds. For example, derivatives of this molecule have been investigated for their potential as kinase inhibitors, which are critical in cancer therapy. The ability to modify both the aminomethyl and triazol-1-ylacetic acid moieties allows for fine-tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability.

The pharmacological profile of 2-3-(aminomethyl)-1H-1,2,4-triazol-1-ylacetic acid has been explored through both computational modeling and experimental studies. Computational approaches have been particularly useful in predicting how modifications to its structure might affect its biological activity. These studies have revealed that subtle changes to the arrangement of atoms within the molecule can significantly impact its interaction with biological targets. For instance, computational studies have suggested that certain derivatives may exhibit improved binding affinity to specific enzymes or receptors involved in disease pathways.

In experimental settings, researchers have synthesized various analogs of 2-3-(aminomethyl)-1H-1,2,4-triazol-1-ylacetic acid and evaluated their efficacy in vitro and in vivo. These studies have provided valuable insights into how different functional groups influence the molecule's biological behavior. Notably, some derivatives have demonstrated significant anti-inflammatory properties by modulating key signaling pathways involved in inflammation. This has opened up new avenues for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic methodologies employed in the preparation of 2-3-(aminomethyl)-1H-1,2,4-triazol-1-ylacetic acid are also worth mentioning. The synthesis typically involves multi-step reactions that require careful optimization to ensure high yields and purity. Key steps often include condensation reactions between appropriate precursors followed by cyclization to form the triazole ring. The introduction of the aminomethyl group is usually achieved through nucleophilic substitution or reduction reactions. Advanced synthetic techniques such as flow chemistry have been utilized to improve scalability and reproducibility.

The versatility of 2-3-(aminomethyl)-1H-1,2,4-triazol-1-yloic acid (CAS No. 1343866443) extends beyond pharmaceutical applications; it also finds utility in agrochemical research. Derivatives of this compound have been investigated for their potential as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants and fungi. These studies highlight its broad applicability across different sectors within chemical biology.

The future prospects for research involving CAS No 1343866443 (CAS No: 1343866443) are promising given its unique structural features and potential biological activities. Ongoing studies aim to further elucidate its mechanism of action through detailed biochemical assays and structural biology techniques such as X-ray crystallography or NMR spectroscopy. These efforts will not only enhance our understanding but also pave way for new therapeutic strategies targeting various diseases.

In conclusion,CAS No 1343866443 (CAS No: 1343866443) represents an important compound with significant potential across multiple domains including medicinal chemistry,agrochemical research,and material science Its structural features enable diverse modifications leadingto novel moleculeswith enhanced biological activities Future research endeavors will likely uncover even more aboutthis intriguingmoleculeandits applications